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Compound of Interest

Compound Name: Methyltributylammonium iodide

CAS No.: 3085-79-8

Cat. No.: B1199620

Get Quote

Methyltributylammonium iodide (MTBAI) is a quaternary ammonium salt that has garnered

significant interest as a versatile ionic liquid and phase-transfer catalyst. Its unique combination

of a bulky, lipophilic cation and a nucleophilic anion makes it a powerful tool in a variety of

chemical transformations. This guide provides an in-depth exploration of MTBAI's properties

and its practical applications in organic synthesis and electrochemistry, complete with detailed

protocols and expert insights to empower researchers in their experimental endeavors.

Physicochemical Properties and Safety
Considerations
A thorough understanding of the physical and chemical characteristics of

methyltributylammonium iodide is paramount for its effective and safe utilization.

Key Physicochemical Data
The properties of MTBAI, such as its solubility, viscosity, and electrochemical stability, are

crucial for designing and optimizing reactions. While extensive data for MTBAI is not always
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readily available, we can infer some properties from its chloride analogue and related

quaternary ammonium salts.

Property Value References

Molecular Formula C₁₃H₃₀IN [1]

Molecular Weight 327.29 g/mol [1]

Appearance
White to light yellow powder or

crystals
-

Melting Point
95-99 °C (for the chloride

analogue)
[2]

Solubility

Soluble in water. Soluble in

polar organic solvents like

acetonitrile, methanol, and

DMSO.[3]

[2][3]

Viscosity
Moderate to high; decreases

with increasing temperature.[4]
[4]

Electrochemical Window

Expected to be wide, similar to

other quaternary ammonium-

based ionic liquids. For a

related R₄NNTf₂ ionic liquid,

the window is reported as +1.5

to -3 V vs Ag/Ag⁺.[5]

[5]

Note: The viscosity of ionic liquids is highly dependent on temperature and the presence of

impurities, particularly water.[4] It is recommended to dry the ionic liquid under vacuum before

use in moisture-sensitive applications.

Safety and Handling
Methyltributylammonium iodide is classified as an irritant.[6] Proper handling procedures are

essential to ensure laboratory safety.

Hazard Statements:
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H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash skin thoroughly after handling.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[6]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local regulations.[6]

Synthesis of Methyltributylammonium Iodide
The synthesis of methyltributylammonium iodide is a straightforward process, typically

achieved through a Menschutkin reaction, which involves the quaternization of a tertiary amine

with an alkyl halide.[7]

Synthesis Protocol
This protocol describes the synthesis of methyltributylammonium iodide from tributylamine

and methyl iodide.

Materials:

Tributylamine

Methyl iodide[8]
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A polar aprotic solvent (e.g., acetone or acetonitrile)

Round-bottom flask with a reflux condenser

Magnetic stirrer and heating mantle

Rotary evaporator

Diethyl ether (for washing)

Procedure:

In a round-bottom flask, dissolve tributylamine (1 equivalent) in the chosen polar aprotic

solvent.

Slowly add methyl iodide (1.1 equivalents) to the solution while stirring. The reaction is

exothermic, so controlled addition is important.

Heat the reaction mixture to a gentle reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent using a rotary evaporator.

The resulting solid is the crude methyltributylammonium iodide. Wash the solid with

diethyl ether to remove any unreacted starting materials.

Dry the purified product under vacuum.

Diagram of the Synthesis Workflow:
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Caption: Workflow for the synthesis of Methyltributylammonium Iodide.

Applications in Organic Synthesis: Phase-Transfer
Catalysis
Methyltributylammonium iodide excels as a phase-transfer catalyst (PTC), facilitating

reactions between reactants in immiscible phases.[9] The lipophilic tributyl groups on the cation

allow it to transport the iodide anion (or other nucleophiles after anion exchange) from an

aqueous phase into an organic phase where the substrate resides.[9]

Mechanism of Phase-Transfer Catalysis
The catalytic cycle involves the transfer of the nucleophile to the organic phase, reaction with

the substrate, and regeneration of the catalyst.

Diagram of the PTC Mechanism:
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Caption: Mechanism of phase-transfer catalysis using MTBAI.

Protocol: Nucleophilic Substitution of an Alkyl Halide
This protocol details the cyanation of 1-bromooctane using sodium cyanide, catalyzed by

methyltributylammonium iodide. This reaction is a classic example of a nucleophilic

substitution that is significantly accelerated by PTC.[9][10]

Materials:

1-Bromooctane

Sodium cyanide (NaCN)

Methyltributylammonium iodide (MTBAI)
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Toluene

Water

Round-bottom flask with a reflux condenser and mechanical stirrer

Heating mantle

Separatory funnel

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Procedure:

Set up a round-bottom flask with a reflux condenser and a mechanical stirrer.

Charge the flask with 1-bromooctane (1 equivalent), sodium cyanide (1.5 equivalents), and

methyltributylammonium iodide (0.05 equivalents).

Add toluene and water to create a biphasic system (e.g., a 2:1 ratio of toluene to water).[9]

Heat the mixture to 90-100 °C with vigorous stirring to ensure efficient mixing of the two

phases.[9]

Monitor the reaction progress by GC analysis of the organic layer. The reaction is typically

complete within 2-4 hours.[9]

Once the reaction is complete, cool the mixture to room temperature and transfer it to a

separatory funnel.

Separate the organic and aqueous layers.

Wash the organic layer with water and then with brine.[9]

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a

rotary evaporator to obtain 1-cyanooctane.[9]
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Applications in Electrochemistry
The inherent ionic conductivity and wide electrochemical window of quaternary ammonium

salts make them promising electrolytes for various electrochemical devices, including batteries

and dye-sensitized solar cells (DSSCs).[11][12]

Methyltributylammonium Iodide as an Electrolyte in
Zinc-Iodine Batteries
Recent research has shown that quaternary ammonium-based ionic liquids can be used as

additives in the electrolyte of zinc-iodine batteries to suppress the growth of zinc dendrites and

the shuttling of polyiodide ions, thereby improving the battery's cycle life.[11]

Conceptual Workflow for Battery Assembly and Testing:

Electrolyte Preparation

Cell Assembly Electrochemical TestingAqueous ZnI₂ Solution

Final Electrolyte

Methyltributylammonium
Iodide (Additive)

Zinc Anode

Assembled
Zinc-Iodine CellIodine/Carbon Cathode

Separator

Galvanostatic Cycling

Cyclic Voltammetry

Electrochemical
Impedance Spectroscopy
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Caption: Conceptual workflow for using MTBAI in a zinc-iodine battery.

Protocol: Preparation of an Ionic Liquid-Based
Electrolyte for a DSSC
The iodide/triiodide redox couple is a standard component of electrolytes in dye-sensitized

solar cells.[4] Ionic liquids like methyltributylammonium iodide can be used to create a less

volatile and more stable electrolyte compared to traditional organic solvents.[13]

Materials:

Methyltributylammonium iodide (MTBAI)

Iodine (I₂)

A suitable solvent if not using a pure ionic liquid electrolyte (e.g., acetonitrile or a low-

viscosity ionic liquid)

Components for DSSC fabrication (FTO glass, TiO₂ paste, dye, platinum-coated counter

electrode)

Procedure:

Electrolyte Preparation:

In a light-protected vial, dissolve a specific concentration of methyltributylammonium
iodide in the chosen solvent (or use it neat if its viscosity is low enough).

Add a smaller, optimized concentration of iodine to the solution. The iodine will react with

the iodide ions to form the triiodide (I₃⁻) necessary for the redox shuttle. The ratio of I⁻ to

I₂ is a critical parameter for optimizing cell performance.

DSSC Assembly:

Prepare the TiO₂ photoanode on FTO glass and sensitize it with a suitable dye.

Assemble the DSSC in a sandwich configuration with the dye-sensitized photoanode, a

spacer, and the platinum-coated counter electrode.
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Introduce the prepared electrolyte into the cell through pre-drilled holes in the counter

electrode.

Seal the cell to prevent leakage.

Characterization:

Measure the photovoltaic performance of the assembled DSSC under simulated sunlight,

including the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF),

and power conversion efficiency (PCE).

Conclusion
Methyltributylammonium iodide is a highly effective and versatile ionic liquid with significant

potential in both academic research and industrial applications. Its utility as a phase-transfer

catalyst is well-established, offering green and efficient alternatives to traditional synthetic

methods. Furthermore, its emerging applications in electrochemical energy storage and

conversion highlight its potential as a key component in next-generation technologies. The

protocols and data presented in this guide are intended to provide a solid foundation for

researchers to explore and exploit the full potential of this remarkable compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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